Cas no 108268-29-7 (1,2-Cyclooctanediol,(1R,2R)-)

• Product Name: 1,2-Cyclooctanediol,(1R,2R)-
• CAS No: 108268-29-7
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 137161
• PubChem ID: 10197757
• Update Time: 2025-04-19

1,2-Cyclooctanediol,(1R,2R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclooctanediol,(1R,2R)-
• (R,R)-(-)-1,2-CYCLOOCTANEDIOL
• (+)-trans-1,2-Cyclooctanediol
• (S)-trans-Cyclooctandiol-(1.2)
• (S)-trans-cyclooctanediol-(1.2)
• (S,S)-(+)-1,2-Cyclooctanediol
• (S:S)-Cyclooctandiol-(1.2)
• 1,2-Cyclooctanediol,(1S,2S)
• 1,2-Cyclooctanediol,(1S-trans)
• 1,2-Cyclooctanediol,trans-(+)-(8CI)
• cyclooctane-1,2-diol
• trans-(+)-Cyclooctane-1,2-diol
• HUSOFJYAGDTKSK-HTQZYQBOSA-N
• SCHEMBL594310
• (1R,2R)-1,2-Cyclooctanediol
• AKOS024319547
• 108268-29-7
• DTXSID501309870
• TRANS-1,2-CYCLOOCTANEDIOL
• (1R,2R)-cyclooctane-1,2-diol
• 1,2-Cyclooctanediol, (1R,2R)-

• Inchi： 1S/C8H16O2/c9-7-5-3-1-2-4-6-8(7)10/h7-10H,1-6H2/t7-,8-/m1/s1
• InChI Key： HUSOFJYAGDTKSK-HTQZYQBOSA-N
• SMILES： O[C@@H]1CCCCCC[C@H]1O

Computed Properties

• Exact Mass: 144.11500
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 81.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.061±0.06 g/cm3(Predicted)
• Boiling Point: 264.6±8.0 °C(Predicted)
• PSA: 40.46000
• LogP: 1.06240
• pka: 14.52±0.40(Predicted)